Cas no 1805346-91-1 (2-Bromo-3-cyano-6-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-Bromo-3-cyano-6-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1805346-91-1
• MF: C₉H₄BrF₂N₃
• MW: 272.04896736145
• CID: 4859215
• Update Time: 2025-06-07

2-Bromo-3-cyano-6-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-6-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H4BrF2N3/c10-8-6(4-14)5(1-2-13)3-7(15-8)9(11)12/h3,9H,1H2
• InChI Key： QMJSGXBPUOQUJR-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(CC#N)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.9
• Topological Polar Surface Area: 60.5

Additional information on 2-Bromo-3-cyano-6-(difluoromethyl)pyridine-4-acetonitrile

Introduction to 2-Bromo-3-cyano-6-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805346-91-1)

2-Bromo-3-cyano-6-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805346-91-1) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromo group, cyano groups, and a difluoromethyl substituent, offers a wide range of applications in the development of novel therapeutic agents and chemical probes.

The molecular structure of 2-Bromo-3-cyano-6-(difluoromethyl)pyridine-4-acetonitrile is particularly noteworthy for its potential in modulating various biological targets. The presence of the bromo group allows for facile functionalization through cross-coupling reactions, making it an attractive intermediate for the synthesis of complex molecules. Additionally, the cyano groups and difluoromethyl substituent contribute to the compound's electronic properties, enhancing its ability to interact with specific protein targets.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly in improving pharmacokinetic properties and metabolic stability. The difluoromethyl group in 2-Bromo-3-cyano-6-(difluoromethyl)pyridine-4-acetonitrile is a prime example of this trend. Research has shown that fluorination can significantly enhance the lipophilicity and bioavailability of drug candidates, making them more effective in treating various diseases.

In the context of medicinal chemistry, 2-Bromo-3-cyano-6-(difluoromethyl)pyridine-4-acetonitrile has been explored as a lead compound for the development of inhibitors targeting key enzymes involved in disease pathways. For instance, it has shown promise as a scaffold for designing inhibitors of kinases, which are crucial enzymes in many signaling pathways associated with cancer and inflammatory diseases. The versatility of this compound allows for the introduction of various functional groups to fine-tune its binding affinity and selectivity.

Beyond its potential as a therapeutic agent, 2-Bromo-3-cyano-6-(difluoromethyl)pyridine-4-acetonitrile is also valuable as a chemical probe for studying protein-protein interactions and enzyme mechanisms. Its unique electronic properties make it an excellent tool for elucidating the structural and functional aspects of biological systems. Researchers can use this compound to gain insights into the mechanisms of action of specific proteins and to identify new targets for drug development.

The synthesis of 2-Bromo-3-cyano-6-(difluoromethyl)pyridine-4-acetonitrile has been optimized through various synthetic routes, ensuring high yields and purity. These methods typically involve multistep processes that include halogenation, cyanylation, and difluoromethylation steps. The robustness and scalability of these synthetic protocols make it feasible to produce this compound on both laboratory and industrial scales.

In conclusion, 2-Bromo-3-cyano-6-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805346-91-1) is a highly promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups offer significant advantages in the design and development of novel therapeutic agents and chemical probes. As research continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing our understanding of biological systems.